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Compound of Interest

Compound Name: 1-(4-Nitrophenyl)pyrrolidin-2-one

Cat. No.: B076513

Note to the Reader: A comprehensive search for the crystal structure of 1-(4-
Nitrophenyl)pyrrolidin-2-one did not yield any publicly available crystallographic data.
However, detailed experimental and structural information is available for the closely related
compound, 1-(4-Nitrophenyl)pyrrolidine (4NPY). This guide presents a detailed analysis of
ANPY as a representative structure for researchers, scientists, and drug development
professionals interested in this chemical scaffold.

Overview of 1-(4-Nitrophenyl)pyrrolidine (4NPY)

1-(4-Nitrophenyl)pyrrolidine is an organic compound that has been synthesized and
characterized for its crystalline properties. The structural and physicochemical analysis of its
single crystals provides valuable insights into its molecular conformation, packing, and potential
applications in materials science.

Crystallographic Data

The crystallographic data for 1-(4-Nitrophenyl)pyrrolidine has been determined through single-
crystal X-ray diffraction analysis. The key parameters are summarized in the table below for
clear reference and comparison.
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Parameter Value

Crystal System Orthorhombic
Space Group Pbca

Unit Cell Dimension a 10.3270 (5) A
Unit Cell Dimension b 9.9458 (6) A
Unit Cell Dimension ¢ 18.6934 (12) A
Molecules per Unit Cell (2) 8

Table 1: Summary of single-crystal X-ray diffraction data for 1-(4-Nitrophenyl)pyrrolidine.[1]

Experimental Protocols

The following sections detail the methodologies employed in the growth and characterization of
1-(4-Nitrophenyl)pyrrolidine single crystals.[1]

Single Crystal Growth

High-quality single crystals of 1-(4-Nitrophenyl)pyrrolidine were grown using the slow
evaporation solution growth technique.[1] In this method, a saturated solution of the compound
is prepared in a suitable solvent and allowed to evaporate slowly at a constant temperature.
Over time, as the solvent evaporates and the solution becomes supersaturated, single crystals
form and grow.

Structural and Physicochemical Characterization

A multi-technique approach was utilized to thoroughly characterize the grown crystals:

e Single-Crystal X-ray Analysis: This was the primary technique used to determine the crystal
system, space group, and precise unit cell parameters of the compound.[1]

o Powder X-ray Diffraction (PXRD): The PXRD pattern was recorded to confirm the high
crystalline nature of the grown material.[1]
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o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis was performed to identify the
functional groups present in the molecular structure of 1-(4-Nitrophenyl)pyrrolidine.[1]

o UV-Visible and Photoluminescence (PL) Spectroscopy: The absorbance and luminescence
properties of the crystal were analyzed using UV-Visible and PL spectra.[1]

e Thermal Analysis (TG/DTA): The thermal stability and decomposition behavior of the crystal
were investigated using thermogravimetric analysis (TGA) and differential thermal analysis
(DTA).[1]

» Vickers Microhardness Measurement: The mechanical strength of the grown crystal was
determined through Vickers microhardness tests.[1]

o Etching Studies: The growth features and defects on the crystal surface were analyzed using
etching techniques.[1]

Experimental Workflow Visualization

The logical flow of the experimental procedures for the characterization of 1-(4-
Nitrophenyl)pyrrolidine is depicted in the following diagram.
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Experimental workflow for 1-(4-Nitrophenyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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